Cas no 2138351-92-3 (methyl 5-[(4-formyl-1H-pyrazol-1-yl)methyl]pyrazine-2-carboxylate)

• Product Name: methyl 5-[(4-formyl-1H-pyrazol-1-yl)methyl]pyrazine-2-carboxylate
• CAS No: 2138351-92-3
• MF: C₁₁H₁₀N₄O₃
• MW: 246.222101688385
• CID: 6224475
• PubChem ID: 165897480
• Update Time: 2025-10-19

methyl 5-[(4-formyl-1H-pyrazol-1-yl)methyl]pyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-731051
• methyl 5-[(4-formyl-1H-pyrazol-1-yl)methyl]pyrazine-2-carboxylate
• 2138351-92-3

• Inchi： 1S/C11H10N4O3/c1-18-11(17)10-4-12-9(3-13-10)6-15-5-8(7-16)2-14-15/h2-5,7H,6H2,1H3
• InChI Key： PYHWLFBDWHBMNY-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CN=C(C=N1)CN1C=C(C=O)C=N1)=O

Computed Properties

• Exact Mass: 246.07529019g/mol
• Monoisotopic Mass: 246.07529019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 87Ų

Additional information on methyl 5-[(4-formyl-1H-pyrazol-1-yl)methyl]pyrazine-2-carboxylate

Methyl 5-[(4-Formyl-1H-Pyrazol-1-yl)methyl]pyrazine-2-carboxylate (CAS No. 2138351-92-3): A Comprehensive Overview

Methyl 5-[(4-formyl-1H-pyrazol-1-yl)methyl]pyrazine-2-carboxylate (CAS No. 2138351-92-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The molecular structure of methyl 5-[(4-formyl-1H-pyrazol-1-yl)methyl]pyrazine-2-carboxylate is composed of a pyrazine core linked to a formyl-substituted pyrazole moiety through a methylene bridge. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The pyrazine ring is known for its aromaticity and electron-withdrawing nature, while the formyl group on the pyrazole ring provides a reactive aldehyde functionality that can participate in various chemical reactions.

Recent studies have highlighted the synthetic accessibility of methyl 5-[(4-formyl-1H-pyrazol-1-yl)methyl]pyrazine-2-carboxylate. One notable synthetic route involves the condensation of 5-methylpyrazine-2-carbaldehyde with 4-formylpyrazole in the presence of a suitable coupling agent. This method has been optimized to achieve high yields and purity, making it a viable option for large-scale production. Additionally, alternative synthetic strategies have been explored to enhance the efficiency and sustainability of the synthesis process.

In terms of biological activities, methyl 5-[(4-formyl-1H-pyrazol-1-yl)methyl]pyrazine-2-carboxylate has demonstrated significant potential as an inhibitor of various enzymatic targets. For instance, it has been shown to exhibit potent inhibitory effects on key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that the compound could be a valuable lead for the development of anti-inflammatory drugs.

Furthermore, preliminary studies have indicated that methyl 5-[(4-formyl-1H-pyrazol-1-yl)methyl]pyrazine-2-carboxylate possesses antimicrobial properties against a range of pathogenic bacteria and fungi. The mechanism underlying these effects is thought to involve disruption of microbial cell membranes and inhibition of essential metabolic pathways. This dual activity as an anti-inflammatory and antimicrobial agent makes it an attractive candidate for further investigation in drug discovery programs.

The pharmacokinetic profile of methyl 5-[(4-formyl-1H-pyrazol-1-yl)methyl]pyrazine-2-carboxylate has also been studied to assess its suitability for therapeutic applications. In vitro and in vivo experiments have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, which are crucial factors for drug development.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of methyl 5-[(4-formyl-1H-pyrazol-1-yl)methyl]pyrazine-2-carboxylate in treating various diseases. Early results from Phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, methyl 5-[(4-formyl-1H-pyrazol-1-yl)methyl]pyrazine-2-carboxylate (CAS No. 2138351-92-3) is a promising compound with a unique chemical structure and diverse biological activities. Its potential as an anti-inflammatory and antimicrobial agent makes it an exciting candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide deeper insights into its mechanisms of action and therapeutic applications.